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Compound of Interest

Compound Name: 2-Bromo-3-methylpyrazine

Cat. No.: B037793

2-Bromo-3-methylpyrazine is a substituted pyrazine, a class of heterocyclic aromatic
compounds that are integral to numerous fields of chemical science. Its structure, featuring a
pyrazine ring functionalized with both a bromine atom and a methyl group, makes it a highly
versatile and valuable building block in organic synthesis. The pyrazine core itself is a key
pharmacophore found in many biologically active molecules, including vitamins like riboflavin
and folic acid, as well as numerous pharmaceuticals.[1][2][3]

The strategic placement of the bromine atom provides a reactive handle for a variety of cross-
coupling reactions, allowing for the facile introduction of new carbon-carbon and carbon-
heteroatom bonds. The electron-withdrawing nature of the pyrazine ring, further influenced by
the substituents, dictates its reactivity and makes it a crucial intermediate in the synthesis of
complex molecular architectures.[4] This guide offers a comprehensive overview of the physical
properties, chemical behavior, synthesis, applications, and safety protocols for 2-Bromo-3-
methylpyrazine, designed for scientists and professionals in research and development.

Core Physical and Chemical Properties

The fundamental properties of 2-Bromo-3-methylpyrazine are summarized below. These
characteristics are critical for planning reactions, purification procedures, and for safe storage
and handling.
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Property Value Reference(s)
IUPAC Name 2-bromo-3-methylpyrazine [5]
Synonyms Pyrazine, 2-bromo-3-methyl- [6]
CAS Number 120984-76-1 [5][6]
Molecular Formula CsHsBrN2 [5]
Molecular Weight 173.01 g/mol [5][6]
Appearance Colorl.ess to.pale. yellow liquid 61171
or solid/semi-solid

Odor Strong, pungent [6]
Boiling Point 194.85°C at 760 mmHg [7]
Flash Point 71.6°C [7]
Density ~1.597 g/cm3 [7]
Refractive Index ~1.558 [7]

Solubility

Soluble in organic solvents;

insoluble in water.

[6]

Storage Conditions

Store under inert gas (nitrogen

or argon) at 2-8°C.

[7]

Molecular Structure and Spectroscopic Profile

The structural and electronic features of 2-Bromo-3-methylpyrazine are foundational to its

chemical identity and reactivity.

Chemical Structure and Identifiers
e Canonical SMILES:CC1=NC=CN=C1Br[5][6]

« INChl:InChI=1S/C5H5BrN2/c1-4-5(6)8-3-2-7-4/h2-3H,1H3[5][6]

« InChiKey:NDBBGCAETKIKIC-UHFFFAOYSA-N[5][6]
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Spectroscopic Data

While detailed spectra are typically found in proprietary databases or certificates of analysis,
the characterization of 2-Bromo-3-methylpyrazine relies on standard spectroscopic methods:

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR are used to
confirm the proton and carbon environments, respectively, verifying the positions of the
methyl group and the protons on the pyrazine ring.

o Mass Spectrometry (MS): Provides the molecular weight and fragmentation pattern,
confirming the elemental composition. The isotopic pattern of bromine (*°Br and 81Br in an
approximate 1:1 ratio) is a key diagnostic feature.

« Infrared (IR) Spectroscopy: Identifies characteristic vibrational frequencies of the aromatic C-
H, C=N, and C-Br bonds within the molecule.

Chemical Reactivity and Synthetic Utility

The reactivity of 2-Bromo-3-methylpyrazine is dominated by the interplay between the
electron-deficient pyrazine ring and the reactive C-Br bond. This makes it a valuable substrate

for constructing more complex molecules.

The bromine atom serves as an excellent leaving group, making the molecule amenable to a
variety of transition metal-catalyzed cross-coupling reactions. This is the most common and
powerful application of this building block, enabling the formation of C-C, C-N, and C-O bonds.
The electron-deficient nature of the pyrazine ring facilitates these transformations.
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Key Reaction Pathways
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Caption: Major cross-coupling reactions involving 2-Bromo-3-methylpyrazine.

Synthesis Methodology

A common laboratory-scale synthesis involves the direct bromination of a suitable pyrazine
precursor. The following protocol is a generalized representation based on established
chemical principles for halogenating heterocyclic compounds.

Example Protocol: Bromination of 2-Amino-5-
methylpyrazine

This method involves the electrophilic substitution of a hydrogen atom with bromine on an
activated pyrazine ring, followed by removal of the activating group if necessary. A more direct
route is the bromination of 2-amino-5-methylpyrazine.[8]

Step-by-Step Protocol:

o Dissolution: Dissolve the starting material, 5-methylpyrazin-2-amine, and a base such as
pyridine in a suitable solvent like dichloromethane (DCM).[8]
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Bromination: Cool the mixture and slowly add a solution of bromine in DCM. The base
neutralizes the HBr byproduct.[8]

Reaction: Stir the mixture at room temperature, monitoring the reaction's progress using Thin
Layer Chromatography (TLC).[8]

Workup: Upon completion, quench the reaction with water. Separate the organic layer.[8]

Purification: Wash the organic layer with brine, dry it over an anhydrous salt (e.g., NazS0Oa4),
filter, and concentrate under reduced pressure to yield the crude product.[8] Further
purification can be achieved via column chromatography or recrystallization.
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Synthetic Workflow
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Caption: Generalized workflow for the synthesis of a brominated methylpyrazine.

Applications in Research and Industry

2-Bromo-3-methylpyrazine is a key intermediate in several high-value chemical industries.
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e Pharmaceuticals and Drug Discovery: The pyrazine scaffold is present in numerous

approved and experimental drugs.[1] This building block allows for the systematic exploration

of chemical space around the pyrazine core. By using it in cross-coupling reactions,

medicinal chemists can generate libraries of novel compounds to be screened for biological

activity against various therapeutic targets.[2][3][9] Its derivatives are investigated for

anticancer, antibacterial, and anti-inflammatory properties, among others.[2][3]

» Flavor and Fragrance: In the flavor industry, pyrazines are well-known for contributing

roasted, nutty, and toasted aromas. 2-Bromo-3-methylpyrazine can be used as a precursor

to synthesize specific flavor compounds that impart these desirable sensory characteristics

to food products.[6]

o Agrochemicals: Similar to its role in pharmaceuticals, this compound serves as an

intermediate in the synthesis of new pesticides and herbicides, where the pyrazine ring can

be a crucial element for biological efficacy.[6][7]

Safety, Handling, and Storage

Due to its potential hazards, 2-Bromo-3-methylpyrazine must be handled with appropriate

caution.

GHS Hazard Classification

The compound is classified with several hazards under the Globally Harmonized System

(GHS).[5]

Hazard Statement Description GHS Code Reference(s)

Acute Toxicity, Oral Harmful if swallowed H302 [5]

Skin Irritation Causes skin irritation H315 [5]

o Causes serious eye

Eye Irritation/Damage o H318/H319 [5]
irritation/damage
May cause respirato

STOT SE 3 o Y _ P i H335 [5]
irritation
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Recommended Handling and PPE

o Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood.[7][10]

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[11]
o Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat.[11]
o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.

e Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work
area.[10][11]

Storage and Stability

o Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated place.[7]

 Inert Atmosphere: For long-term stability and to prevent degradation, store under an inert
atmosphere of nitrogen or argon at 2-8°C.[7]

e Incompatibilities: Keep away from strong oxidizing agents and strong acids.[10]

Conclusion

2-Bromo-3-methylpyrazine is more than a simple chemical reagent; it is a strategic
intermediate that unlocks a wide array of synthetic possibilities. Its well-defined physical
properties and predictable chemical reactivity, centered on the versatile C-Br bond, make it an
indispensable tool for researchers. From the development of life-saving pharmaceuticals to the
creation of novel agrochemicals and unique flavor profiles, the applications of this compound
are both broad and impactful. Adherence to strict safety protocols is paramount to harnessing
its full potential responsibly. This guide provides the foundational knowledge required for its
effective and safe utilization in a professional research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b037793#2-bromo-3-methylpyrazine-physical-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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